Cas no 2137851-77-3 (Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate)

• Product Name: Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate
• CAS No: 2137851-77-3
• MF: C₅H₇Cl₂NaO₂S
• MW: 225.068649530411
• CID: 5961527
• PubChem ID: 165449912
• Update Time: 2025-10-29

Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• 2137851-77-3
• sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate
• EN300-723998
• Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate

• Inchi： 1S/C5H8Cl2O2S.Na/c1-4(3-10(8)9)2-5(4,6)7;/h2-3H2,1H3,(H,8,9);/q;+1/p-1
• InChI Key： GYFUUCQIYXXSGC-UHFFFAOYSA-M
• SMILES： ClC1(CC1(C)CS(=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 223.9441503g/mol
• Monoisotopic Mass: 223.9441503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate

Comprehensive Guide to Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate (CAS No. 2137851-77-3)

Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate (CAS No. 2137851-77-3) is a specialized organosulfur compound with a unique cyclopropyl structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals are increasingly exploring its properties, making it a trending topic in chemical innovation discussions.

The molecular structure of Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate features a dichlorinated cyclopropane ring attached to a methanesulfinate group, which contributes to its reactivity and stability. This combination makes it a valuable building block in organic synthesis. Recent studies highlight its role in developing novel bioactive molecules, aligning with the growing demand for sustainable chemistry solutions.

One of the most searched questions about this compound is: "What are the applications of Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate in drug discovery?" The answer lies in its ability to act as a versatile synthon for constructing complex molecular architectures. Its chlorine-substituted cyclopropane moiety is particularly useful in designing enzyme inhibitors and receptor modulators, which are critical in modern medicinal chemistry.

In the field of agrochemicals, Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate has shown promise as a precursor for crop protection agents. Its structural features enable the development of compounds with enhanced pest resistance and environmental compatibility. This aligns with the global shift toward eco-friendly farming practices, a hot topic in agricultural research.

From a market perspective, the demand for Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate is expected to rise due to its expanding applications. Industry reports suggest that the fine chemicals sector is actively seeking innovative intermediates like this to meet the needs of high-value chemical production. Companies specializing in custom synthesis and contract research are particularly interested in its commercial potential.

Another frequently asked question is: "How is Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate synthesized?" The compound is typically prepared through nucleophilic substitution reactions involving chlorinated cyclopropane derivatives and sulfinating agents. Advanced techniques such as flow chemistry and catalyzed processes are being explored to improve yield and purity, reflecting the industry's focus on process optimization.

Safety and handling of Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate are also common concerns among researchers. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation systems. These precautions ensure safe usage in research and development settings.

Looking ahead, Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate is poised to play a pivotal role in advancing green chemistry initiatives. Its potential in catalysis and stereoselective synthesis makes it a compound of interest for academic and industrial research. As the scientific community continues to explore its capabilities, this compound is likely to remain a key subject in chemical innovation discussions.

In summary, Sodium (2,2-dichloro-1-methylcyclopropyl)methanesulfinate (CAS No. 2137851-77-3) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile make it a valuable asset in modern chemical synthesis, addressing some of the most pressing challenges in sustainable development and industrial innovation.